Cas no 1602501-66-5 (1-chloro-6,7-difluoroisoquinoline)

• Product Name: 1-chloro-6,7-difluoroisoquinoline
• CAS No: 1602501-66-5
• MF: C₉H₄ClF₂N
• MW: 199.584568023682
• MDL: MFCD30734096
• CID: 4607789
• PubChem ID: 114517507
• Update Time: 2024-11-06

1-chloro-6,7-difluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6,7-difluoroisoquinoline
• G75373
• MFCD30734096
• CPC50166
• EN300-380826
• SCHEMBL26928568
• 1602501-66-5

• MDL： MFCD30734096
• Inchi： 1S/C9H4ClF2N/c10-9-6-4-8(12)7(11)3-5(6)1-2-13-9/h1-4H
• InChI Key： IHICZXCSZNKBFE-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(F)C(F)=C2)C=CN=1

Computed Properties

• Exact Mass: 199.0000331g/mol
• Monoisotopic Mass: 199.0000331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų